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Compound of Interest

Compound Name: Diethyl phosphate-d10-1

Cat. No.: B12389453

This guide provides a detailed analysis of the molecular weight of Diethyl phosphate-d10, a
deuterated analog of diethyl phosphate. The information is intended for researchers, scientists,
and professionals in the field of drug development and metabolomics.

Chemical Identity and Formula

Diethyl phosphate-d10 is a stable isotope-labeled version of diethyl phosphate, where ten
hydrogen atoms have been replaced by deuterium. This isotopic substitution is crucial for its
use as an internal standard in analytical chemistry, particularly in mass spectrometry-based
methods.

Molecular Formula: CaD1oHO4P[1][2][3]

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For isotopically labeled compounds like Diethyl phosphate-d10, the mass of the specific
isotopes must be used for accurate calculation.

Atomic Weights of Constituent Isotopes

The calculation of the molecular weight of Diethyl phosphate-d10 is based on the atomic
masses of its constituent isotopes: Carbon-12 (22C), Deuterium (2H or D), Hydrogen-1H,
Oxygen-10, and Phosphorus-3tP.
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Element Isotope Atomic Mass (amu)

Carbon 12 12.000000 (by definition)[4][5]
[6]

Hydrogen H 1.007825

Deuterium 2H (D) 2.014102[7][8]

Oxygen 160 15.994915[9][10][11]

Phosphorus aip 30.973762[12][13][14]

Calculation of Molecular Weight

The molecular weight of Diethyl phosphate-d10 is calculated as follows:

(4 x Atomic Mass of 2C) + (10 x Atomic Mass of 2H) + (1 x Atomic Mass of 1H) + (4 x Atomic

Mass of 160) + (1 x Atomic Mass of 31P)

= (4 x 12.000000) + (10 x 2.014102) + (1 x 1.007825) + (4 x 15.994915) + (1 x 30.973762)

= 48.000000 + 20.14102 + 1.007825 + 63.97966 + 30.973762

=164.102267 amu

This calculated value is consistent with the experimentally determined and reported molecular
weight of 164.16 g/mol , which is often presented as a rounded value.[1][2][3][7]
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Parameter Value Reference
Molecular Formula CaD10HO4P [11[2][3]
Average Molecular Weight 164.16 g/mol [L121131[ 7]
Monoisotopic Molecular

164.102267 amu Calculated

Weight
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Experimental Protocols

The determination of the molecular weight of a specific chemical entity like Diethyl phosphate-
d10 is a standard procedure based on its chemical formula and the atomic masses of its
isotopes. As such, detailed experimental protocols for this fundamental determination are not
applicable in this context. The primary methods for confirming the molecular weight of a
synthesized batch of this compound would involve analytical techniques such as mass
spectrometry, which directly measures the mass-to-charge ratio of ions.

Signaling Pathways

Signaling pathways are biological processes and are not relevant to the intrinsic chemical
property of a molecule's molecular weight. Therefore, a description of signaling pathways is not
applicable to this technical guide on the molecular weight of Diethyl phosphate-d10.

Logical Relationship Diagram

The following diagram illustrates the logical relationship for the calculation of the molecular
weight of Diethyl phosphate-d10.
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Caption: Calculation of Diethyl phosphate-d10 molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Diethyl
Phosphate-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389453#diethyl-phosphate-d10-1-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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